Cas no 886912-62-5 (Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]-)

• Product Name: Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]-
• CAS No: 886912-62-5
• MF: C₂₅H₃₀N₄O₃S₂
• MW: 498.66070318222
• CID: 6621171
• PubChem ID: 26843310
• Update Time: 2025-06-08

Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]-
• AKOS002064889
• F2637-0317
• [4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone
• 886912-62-5
• (4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone
• 4,5-dimethyl-2-{4-[4-(piperidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C25H30N4O3S2/c1-18-6-11-22-23(19(18)2)26-25(33-22)28-16-14-27(15-17-28)24(30)20-7-9-21(10-8-20)34(31,32)29-12-4-3-5-13-29/h6-11H,3-5,12-17H2,1-2H3
• InChI Key： SGVYMMCOVFGBQC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)(C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 498.17593318g/mol
• Monoisotopic Mass: 498.17593318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 700.9±70.0 °C(Predicted)
• pka: 6.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]-

Comprehensive Analysis of Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- (CAS No. 886912-62-5)

The compound Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- (CAS No. 886912-62-5) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzothiazole core, a piperazine ring, and a piperidinylsulfonyl moiety, which collectively contribute to its potential applications in pharmaceutical and material science research. The 4,5-dimethyl-2-benzothiazolyl group is particularly noteworthy for its role in enhancing the compound's stability and reactivity.

In recent years, researchers have shown growing interest in benzothiazole derivatives due to their diverse biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of a piperazinyl linker in Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- further expands its potential utility in drug discovery. This structural feature is often associated with improved pharmacokinetic profiles, making it a valuable scaffold for designing novel therapeutics.

The piperidinylsulfonyl group in this compound is another critical component, as sulfonamide-containing molecules are widely explored in medicinal chemistry. Sulfonamides are known for their ability to modulate enzyme activity and interact with biological targets, which aligns with current trends in targeted drug delivery and precision medicine. Given the increasing demand for small-molecule inhibitors and protein binders, CAS No. 886912-62-5 presents a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- involves multi-step organic reactions, including condensation and sulfonylation. The compound's purity and yield are crucial factors for its application in high-throughput screening and structure-activity relationship (SAR) studies. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this molecule.

In the context of green chemistry and sustainable development, researchers are also exploring eco-friendly synthesis routes for similar compounds. The optimization of reaction conditions to minimize waste and energy consumption is a hot topic in the scientific community. CAS No. 886912-62-5 could serve as a model compound for such studies, given its complex yet modular structure.

Furthermore, the potential applications of Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for organic electronics and photovoltaic materials. The benzothiazole moiety, in particular, is known for its luminescent characteristics, which could be leveraged in OLED technology and sensor development.

As the scientific community continues to explore multi-functional compounds, CAS No. 886912-62-5 stands out due to its versatile architecture. Future research may focus on its crystallographic properties, solubility, and thermal stability, which are essential for practical applications. Collaborative efforts between chemists, biologists, and material scientists will likely uncover new dimensions of this compound's utility.

In summary, Methanone, [4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl][4-(1-piperidinylsulfonyl)phenyl]- (CAS No. 886912-62-5) represents a fascinating area of research at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a compelling subject for both academic and industrial investigations. As the demand for innovative chemical entities grows, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.